molecular formula C10H21Si B14422056 CID 21982743

CID 21982743

Cat. No.: B14422056
M. Wt: 169.36 g/mol
InChI Key: KTABBGCVMPEAKS-UHFFFAOYSA-N
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Description

The compound with the identifier “CID 21982743” is known as alpha-arrestin 3 (ARRDC3). This protein is a member of the arrestin family, which plays a critical role in cell signaling pathways. It is expressed in various tissues throughout the body and is involved in regulating body mass and energy balance .

Preparation Methods

The preparation methods for alpha-arrestin 3 involve recombinant DNA technology. This typically includes the following steps:

    Gene Cloning: The gene encoding alpha-arrestin 3 is cloned into an expression vector.

    Transformation: The vector is introduced into a suitable host cell, such as Escherichia coli or yeast.

    Expression: The host cells are cultured under conditions that induce the expression of alpha-arrestin 3.

    Purification: The protein is purified from the host cells using techniques such as affinity chromatography.

Chemical Reactions Analysis

Alpha-arrestin 3, being a protein, does not undergo traditional chemical reactions like small organic molecules. it can participate in biochemical reactions such as:

    Phosphorylation: Addition of phosphate groups to specific amino acids, often mediated by kinases.

    Ubiquitination: Attachment of ubiquitin molecules, marking the protein for degradation.

    Protein-Protein Interactions: Binding with other proteins to form complexes that regulate various cellular processes.

Scientific Research Applications

Alpha-arrestin 3 has several scientific research applications:

Mechanism of Action

Alpha-arrestin 3 exerts its effects by interacting with G protein-coupled receptors and other signaling proteins. It can modulate the activity of these receptors by promoting their internalization and degradation. This regulation is crucial for maintaining cellular homeostasis and responding to external stimuli .

Comparison with Similar Compounds

Alpha-arrestin 3 is unique among the arrestin family due to its specific expression patterns and regulatory functions. Similar compounds include:

    Beta-arrestin 1 and 2: These proteins also regulate G protein-coupled receptors but have different tissue distributions and functional roles.

    Visual Arrestin: Primarily involved in the phototransduction pathway in the retina.

Alpha-arrestin 3’s distinct role in metabolic regulation and energy balance sets it apart from other arrestins .

Properties

InChI

InChI=1S/C10H21Si/c1-2-3-4-5-6-7-8-9-10-11/h2-10H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KTABBGCVMPEAKS-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCCCCCCC[Si]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H21Si
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40840467
Record name Decylsilane
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40840467
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

169.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

80154-37-6
Record name Decylsilane
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40840467
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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